Cas no 79759-80-1 (2H-Benzimidazol-2-one,6-chloro-1-(3-chlorophenyl)-1,3-dihydro-)

2H-Benzimidazol-2-one,6-chloro-1-(3-chlorophenyl)-1,3-dihydro- structure
79759-80-1 structure
Product Name:2H-Benzimidazol-2-one,6-chloro-1-(3-chlorophenyl)-1,3-dihydro-
CAS No:79759-80-1
MF:C13H8Cl2N2O
MW:279.121420860291
CID:568547
PubChem ID:3061806
Update Time:2025-04-19

2H-Benzimidazol-2-one,6-chloro-1-(3-chlorophenyl)-1,3-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 2H-Benzimidazol-2-one,6-chloro-1-(3-chlorophenyl)-1,3-dihydro-
    • 1,3-Dihydro-6-chloro-1-(3-chlorophenyl)-2H-benzimidazol-2-one
    • 5-chloro-3-(3-chlorophenyl)-1H-benzimidazol-2-one
    • 2H-Benzimidazol-2-one, 1,3-dihydro-6-chloro-1-(3-chlorophenyl)-
    • 5-chloro-3-(3-chlorophenyl)-1,3-dihydro-2H-benzimidazol-2-one
    • AC1MI2F0
    • AC1Q3JZI
    • AG-H-19721
    • BRN 5558655
    • CTK5E7086
    • SureCN8883239
    • 79759-80-1
    • DTXSID40229899
    • SCHEMBL8883239
    • OARTUDLHQLLYAA-UHFFFAOYSA-N
    • Inchi: 1S/C13H8Cl2N2O/c14-8-2-1-3-10(6-8)17-12-7-9(15)4-5-11(12)16-13(17)18/h1-7H,(H,16,18)
    • InChI Key: OARTUDLHQLLYAA-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)N(C(N2)=O)C1C=CC=C(C=1)Cl

Computed Properties

  • Exact Mass: 278.0013683g/mol
  • Monoisotopic Mass: 278.0013683g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 32.3Ų
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